Cas no 2171287-18-4 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2171287-18-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5766435
• PubChem ID: 165585558
• Update Time: 2025-10-29

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1574433
• (1rs,3rs)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]cyclobutane-1-carboxylic acid
• EN300-1574434
• 2171287-18-4
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]cyclobutane-1-carboxylic acid
• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-3-17(14-24(29)28(2)18-12-16(13-18)25(30)31)27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,17-,18?/m0/s1
• InChI Key： DBRCKUYQEUQTRX-ADKAHSJRSA-N
• SMILES： OC(C1CC(C1)N(C)C(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic Acid (CAS No. 2171287-18-4): A Comprehensive Overview

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171287-18-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural and functional properties.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of the Fmoc group in this compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex biomolecules.

The core structure of this compound, cyclobutane-1-carboxylic acid, is particularly noteworthy. Cyclobutane derivatives are known for their rigidity and conformational constraints, which can influence the three-dimensional structure and biological activity of peptides and proteins. This rigidity can be advantageous in designing molecules with specific binding properties or enhanced stability.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid as a building block for the synthesis of peptidomimetics with enhanced pharmacological properties. The researchers found that compounds derived from this building block exhibited improved cell permeability and reduced susceptibility to proteolytic degradation, making them promising candidates for drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2022), scientists investigated the role of this compound in modulating protein-protein interactions. The results showed that derivatives of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid could effectively disrupt specific protein-protein interactions involved in disease pathways, opening new avenues for therapeutic intervention.

The synthetic route to produce this compound typically involves several steps, including the formation of the cyclobutane ring, introduction of the Fmoc protecting group, and subsequent functionalization to introduce the desired substituents. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and solid-phase synthesis, have been employed to optimize the yield and purity of this compound.

The physicochemical properties of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid have also been extensively characterized. It is a white crystalline solid with a molecular weight of 465.55 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material, standard laboratory precautions should be followed when working with it. Proper personal protective equipment (PPE) should be worn, and all operations should be conducted in a well-ventilated area or fume hood to minimize exposure risks.

The future prospects for 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The unique combination of structural rigidity and functional versatility makes it an attractive candidate for further investigation.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171287-18-4) represents a significant advancement in the field of medicinal chemistry. Its role as a versatile building block for peptide synthesis and its potential therapeutic applications underscore its importance in modern pharmaceutical research. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.